Cas no 51231-24-4 ((20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE)

• Product Name: (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE
• CAS No: 51231-24-4
• MF: C₃₀H₄₄O₄S
• MW: 500.732968330383
• CID: 935006
• Update Time: 2025-07-14

(20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE Chemical and Physical Properties

Names and Identifiers

• (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE
• (20S)-(6β-Methoxy-20-methyl-3α,5-cyclo-5α-pregnan-21-ol)-p-toluolsulfonat
• (3α,5R,6β,20S)-6-Met
• (3α,5R,6β,20S)-6-Methoxy-3,5-cyclopregnane-30-methanol 4-Methylbenzenesulfonate
• CGYQLNJRKJXOND-GFBMDZRWSA-N
• 3,5-Cyclopregnane-20-methanol, 6-methoxy-, 20-(4-methylbenzenesulfonate), (3α,5R,6β,20S)-

• Inchi： 1S/C30H44O4S/c1-19-6-8-22(9-7-19)35(31,32)34-18-20(2)24-10-11-25-23-16-27(33-5)30-17-21(30)12-15-29(30,4)26(23)13-14-28(24,25)3/h6-9,20-21,23-27H,10-18H2,1-5H3/t20-,21-,23+,24-,25+,26+,27-,28-,29-,30+/m1/s1
• InChI Key： CGYQLNJRKJXOND-GFBMDZRWSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])[C@@]2([H])C([H])([H])[C@]([H])([C@]23C([H])([H])[C@@]2([H])C([H])([H])C([H])([H])[C@@]31C([H])([H])[H])OC([H])([H])[H]

Additional information on (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE

Introduction to (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE (CAS No. 51231-24-4)

(20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE is a complex steroidal compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 51231-24-4, belongs to the class of cyclopregnanes, which are derivatives of steroids with a cyclized structure. The presence of multiple functional groups, including a methoxy group at the 6-position and a p-toluenesulfonyl methyl group at the 20-position, makes this molecule of particular interest for further investigation.

The structural complexity of (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE suggests a high degree of specificity in its interactions with biological targets. Recent studies have highlighted the importance of steroidal compounds in drug development, particularly in the treatment of endocrine disorders and cancer. The cyclopregnane core structure is known to exhibit significant binding affinity to various nuclear receptors, which are key regulators of gene expression in cells. This property makes it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its potential role in modulating the activity of nuclear receptors such as the estrogen receptor (ER) and the glucocorticoid receptor (GR). These receptors are involved in a wide range of physiological processes and are often targeted by therapeutic agents. The unique substitution pattern in (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE may confer selective binding properties that could lead to novel mechanisms of action for drugs targeting these receptors.

Recent research has also explored the synthetic pathways for constructing such complex steroidal molecules. The synthesis of (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE involves multiple steps, including cyclization reactions and functional group transformations. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantioselectivity, which is crucial for biological activity. These synthetic strategies not only highlight the progress in organic chemistry but also open new avenues for developing related compounds with improved pharmacological profiles.

The biological activity of (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent binding affinity to the estrogen receptor and can modulate its transcriptional activity. This suggests potential applications in treating estrogen receptor-positive breast cancer and other endocrine-related disorders. Additionally, the compound's ability to interact with other nuclear receptors may lead to broader therapeutic applications.

Another area of interest is the potential role of this compound in anti-inflammatory therapies. Steroidal compounds are well-known for their anti-inflammatory properties, and modifications to their structure can enhance their efficacy while reducing side effects. The unique structural features of (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE may contribute to its ability to modulate inflammatory pathways effectively. Further research is needed to fully elucidate these mechanisms and explore their clinical relevance.

In conclusion, (20S)-6-METHOXY-20-(P-TOLUENESULFONOXY-METHYL)-3B,5-CYCLO-5A-PREGNANE represents a significant advancement in the field of steroidal chemistry. Its complex structure and multiple functional groups make it a versatile scaffold for developing novel therapeutic agents. Ongoing research into its biological activities and synthetic pathways holds great promise for future medical applications. As our understanding of nuclear receptors and their role in disease continues to grow, compounds like this will play an increasingly important role in drug development.